(3-fluoropyridin-4-yl)((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: (3-fluoropyridin-4-yl)-(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)methanone
• InChI: InChI=1S/C14H15FN2O/c1-9-6-10-2-3-11(7-9)17(10)14(18)12-4-5-16-8-13(12)15/h4-5,8,10-11H,1-3,6-7H2
• InChI Key: PXCXDRMVLPIVBF-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC2CCC(C1)N2C(=O)C3=C(C=NC=C3)F
• Molecular Formula: C14H15FN2O
• Molecular Weight: 246.28 g/mol

Description

Molecular Structure Analysis

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Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its molecular weight, solubility, melting point, boiling point, and reactivity. Unfortunately, specific details about the physical and chemical properties of this compound are not available in the search results.

Scientific Research Applications

Synthetic Approaches and Structural Analysis

Synthesis of Highly Substituted 8-Azabicyclo[3.2.1]octanes : The study by Rumbo et al. (1996) presents an expedient method for synthesizing highly functionalized azabicyclo[3.2.1]octane moieties, starting from 3-hydroxy-4-pyridones. This method could theoretically be adapted for synthesizing the core structure of the query compound, showcasing the versatility of 3-hydroxy-4-pyridones as precursors for complex bicyclic structures Rumbo, A., Mouriño, A., Castedo, L., & Mascareñas, J. (1996).

Crystal Structure and DFT Study : Huang et al. (2021) investigated the crystal structure and DFT study of methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and related compounds, highlighting the importance of crystallographic and conformational analyses in understanding the molecular structures of complex organic compounds. Such studies are crucial for elucidating the conformational preferences and reactivity profiles of compounds containing fluoropyridinyl and azabicyclo[3.2.1]octane motifs Huang, P.-Y., Yang, Z., Wu, Q.-M., Yang, D.-Z., Chen, J., Chai, H., & Zhao, C.-S. (2021).

Potential Pharmacological Applications

P2X7 Antagonist for Mood Disorders : The research by Chrovian et al. (2018) on dipolar cycloaddition reactions to access novel P2X7 antagonists illustrates the potential pharmacological applications of compounds with complex bicyclic structures. Although the study focuses on a different chemical entity, the methodology and the exploration of bicyclic compounds' pharmacological profiles are relevant to understanding the possible applications of the query compound in therapeutic contexts Chrovian, C., Soyode-Johnson, A., Peterson, A. A., Gelin, C. F., Deng, X., Dvorak, C., Carruthers, N., Lord, B., Fraser, I., Aluisio, L., Coe, K., Scott, B. P., Koudriakova, T., Schoetens, F., Sepassi, K., Gallacher, D., Bhattacharya, A., & Letavic, M. (2018).

Mechanism of Action

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Safety and Hazards

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Future Directions

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